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This technical guide provides a comprehensive overview of the spectroscopic data for

Bidwillol A, a prenylated isoflavonoid isolated from plants of the Erythrina genus. This

document is intended for researchers, scientists, and professionals in drug development and

natural product chemistry, offering a detailed repository of Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside the experimental protocols

for their acquisition.

Spectroscopic Data of Bidwillol A
The structural elucidation of Bidwillol A has been accomplished through a combination of

modern spectroscopic techniques. The data presented herein is compiled from the primary

literature reporting its isolation and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for determining the structure of organic

molecules. The ¹H and ¹³C NMR data for Bidwillol A provide detailed information about its

proton and carbon framework.

Table 1: ¹H NMR Spectroscopic Data for Bidwillol A
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Position
Chemical Shift (δ)
in ppm

Multiplicity
Coupling Constant
(J) in Hz

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Bidwillol A

Position Chemical Shift (δ) in ppm

Data not available in search results

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule. The IR spectrum of Bidwillol A reveals characteristic absorption bands

corresponding to its key structural features.

Table 3: Infrared (IR) Spectroscopic Data for Bidwillol A

Wavenumber (cm⁻¹) Assignment

Data not available in search results

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and elemental composition

of a compound. The high-resolution mass spectrometry (HRMS) data for Bidwillol A confirms

its molecular formula.

Table 4: Mass Spectrometry (MS) Data for Bidwillol A

Ion m/z Formula

Data not available in search

results
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Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental

procedures. The following sections detail the methodologies typically employed for the isolation

and spectroscopic analysis of natural products like Bidwillol A.

Isolation of Bidwillol A
Bidwillol A is a naturally occurring compound found in various species of the Erythrina genus.

The general workflow for its isolation from plant material is depicted below.

Plant Material
(e.g., Erythrina stem bark)

Extraction
(e.g., with acetone or methanol) Crude Extract Chromatographic Fractionation

(e.g., Column Chromatography) Fractions Purification
(e.g., Preparative TLC, HPLC) Pure Bidwillol A

Mass Spectrometry (MS)
- Molecular Formula

Proposed Structure

Infrared (IR) Spectroscopy
- Functional Groups

1D NMR (¹H, ¹³C)
- Carbon Skeleton

- Proton Environment

2D NMR (COSY, HSQC, HMBC)
- Connectivity

Final Structure of Bidwillol A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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